Cas no 446254-54-2 (1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene)

• Product Name: 1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene
• CAS No: 446254-54-2
• MF: C₁₂H₅Br₅O
• MW: 564.687499761581
• CID: 3166415
• PubChem ID: 86208525
• Update Time: 2025-08-05

1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2,2',3,4,5'-Pentabromodiphenyl Ether in Isooctane
• BDE-87
• DTXSID30879903
• PBDE 87
• Q27257291
• 2,2',3,4,5'-Pentabromodiphenyl ether
• 1,2,3-tribromo-4-(2,5-dibromophenoxy)benzene
• 446254-54-2
• UNII-3JAM59C7CR
• Benzene, 1,2,3-tribromo-4-(2,5-dibromophenoxy)-
• 3JAM59C7CR
• 1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene

• Inchi： 1S/C12H5Br5O/c13-6-1-2-7(14)10(5-6)18-9-4-3-8(15)11(16)12(9)17/h1-5H
• InChI Key： WKYQUGCIKNOXFW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OC1C=C(C=CC=1Br)Br)Br)Br

Computed Properties

• Exact Mass: 563.62163Da
• Monoisotopic Mass: 559.62573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene

1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene: A Comprehensive Overview

1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene, also known by its CAS number 446254-54-2, is a highly specialized organic compound with a complex structure. This compound belongs to the class of brominated aromatic compounds, which are widely studied for their unique chemical properties and potential applications in various fields. The molecule consists of a central benzene ring substituted with three bromine atoms at positions 1, 2, and 3. Additionally, the fourth position of the benzene ring is substituted with a phenoxy group (a phenol derivative), which itself is further brominated at positions 2 and 5. This intricate substitution pattern gives rise to a compound with exceptional stability and reactivity.

The synthesis of 1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene involves a series of multi-step reactions that require precise control over reaction conditions. The process typically begins with the bromination of phenol derivatives to form the necessary phenoxy intermediates. These intermediates are then subjected to nucleophilic aromatic substitution reactions to introduce additional bromine atoms at specific positions on the benzene ring. The final product is purified through chromatographic techniques to ensure high purity and consistency. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most significant applications of 1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene lies in its use as an intermediate in the production of advanced materials. For instance, this compound has been employed in the synthesis of high-performance polymers and composites that exhibit exceptional thermal stability and mechanical strength. Researchers have also explored its potential as a precursor for novel pharmaceutical agents due to its ability to undergo specific bioisosteric replacements that enhance drug efficacy.

In recent years, there has been growing interest in understanding the environmental impact of brominated aromatic compounds like 1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene. Studies have shown that these compounds can undergo biotransformation under certain environmental conditions, leading to the formation of less toxic byproducts. However, their persistence in aquatic environments remains a concern. To address this issue, scientists are investigating methods to design more sustainable analogs that retain the desirable properties of this compound while minimizing environmental risks.

The structural complexity of 1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene makes it an ideal candidate for exploring novel chemical reactions. For example, recent research has focused on its participation in cross-coupling reactions—a class of reactions that are pivotal in organic synthesis. By modifying specific substituents on the benzene ring or altering reaction conditions (e.g., using different catalysts or solvents), chemists can achieve selective transformations that yield diverse products with tailored functionalities.

In conclusion, 1,2,3-Tribromo-4-(2,5-dibromophenoxy)benzene, or CAS No. 446254-54-2, represents a fascinating example of how advanced synthetic chemistry can lead to compounds with multifaceted applications. From materials science to pharmacology and environmental chemistry,this compound continues to be a subject of intense research interest.